Cas no 660423-57-4 (4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester)

4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester structure
660423-57-4 structure
Product Name:4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester
CAS No:660423-57-4
MF:C18H14N2O2
MW:290.315964221954
CID:1707368
PubChem ID:10108275
Update Time:2025-04-21

4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester
    • HICZHPFZMDTJBP-UHFFFAOYSA-N
    • BDBM50173672
    • 3,5-Diphenyl-pyridazine-4-carboxylic acid methyl ester
    • GABRA5-agonist-6
    • DB-158364
    • Methyl 3,5-diphenylpyridazine-4-carboxylate
    • CHEMBL364740
    • SCHEMBL2652800
    • 660423-57-4
    • GLXC-04023
    • Inchi: 1S/C18H14N2O2/c1-22-18(21)16-15(13-8-4-2-5-9-13)12-19-20-17(16)14-10-6-3-7-11-14/h2-12H,1H3
    • InChI Key: HICZHPFZMDTJBP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C2C=CC=CC=2)N=NC=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 290.10562
  • Monoisotopic Mass: 290.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.08
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.